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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles and
environmental fates of various halogenated ethanes, including chlorinated, brominated, and
fluorinated derivatives. The information presented is intended to assist researchers and
professionals in making informed decisions regarding the selection and handling of these
compounds. All quantitative data is summarized in comparative tables, and detailed
methodologies for key toxicological assays are provided.

Comparative Toxicity Data

The following tables summarize acute and aquatic toxicity data for a selection of halogenated
ethanes. It is important to note that direct comparison of toxicity values should be made with
caution due to potential variations in experimental conditions, test species, and protocols.

Table 1: Acute Mammalian Toxicity of Halogenated
Ethanes
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Oral LD50 (rat,

Inhalation LC50

Compound Chemical Formula
mg/kg) (rat, 4h, ppm)

Chlorinated Ethanes
1,1-Dichloroethane C2HaCl2 8200[1][2] 16000
1,2-Dichloroethane C2H4Cl2 670 - 967 1000
1,1,1-Trichloroethane C2H3Cls 10300 18000
1,1,2-Trichloroethane C2HsCls 378 - 840[3] 2000
1,1,1,2-

C2H2Cla 660 1000
Tetrachloroethane
1,1,2,2-

C2H2Cla 800 900
Tetrachloroethane
Pentachloroethane C2HCIs 500 1500
Hexachloroethane C2Cle 4460 5000
Brominated Ethanes
1,2-Dibromoethane C2Ha4Br2 55 -420 200
Fluorinated Ethanes
1,1-Difluoroethane

C2HaF2 >1500 >400000
(HFC-152a)
1,1,1,2-
Tetrafluoroethane C2H2F4 Not Available >500000
(HFC-134a)
1,1-Dichloro-1-
fluoroethane (HCFC- C2HsClzF 5000[4] 62000

141b)

Table 2: Aquatic Toxicity of Halogenated Ethanes
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Compound

Chemical Formula

Daphnia magna
48h EC50 (mgl/L)

Pimephales
promelas 96h LC50
(mglL)

Chlorinated Ethanes

1,2-Dichloroethane C2H4Cl2 160 115
1,1,1-Trichloroethane C2H3Cl3 31 52.8
1,1,2-Trichloroethane C2HsCls 31 40.2
Hexachloroethane C2Cle 0.84 0.98
Fluorinated Ethanes

1,1-Dichloro-1-

fluoroethane (HCFC- C2H3Clz2F 31.2 43.1

141b)

Environmental Impact

The environmental impact of halogenated ethanes is largely determined by their atmospheric
lifetime, Ozone Depletion Potential (ODP), and Global Warming Potential (GWP). The
presence of hydrogen atoms in hydrochlorofluorocarbons (HCFCs) and hydrofluorocarbons

(HFCs) makes them more susceptible to degradation in the troposphere, resulting in lower
ODPs compared to fully halogenated chlorofluorocarbons (CFCs)[5][6]. HFCs, lacking chlorine,
have an ODP of zero[5]. However, many of these compounds are potent greenhouse gases.

Table 3: Environmental Impact of Halogenated Ethanes
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Global
. Ozone .
. Atmospheric . Warming
Chemical o Depletion .
Compound Lifetime . Potential
Formula Potential
(years) (GWP, 100-
(ODP)
year)
Chlorinated
Ethanes
1,1,1-
C2HsCls 5.0 0.12 160
Trichloroethane
Fluorinated
Ethanes (HCFCs
& HFCs)
1,1-Dichloro-1-
fluoroethane C2HsClz2F 9.4 0.11 - 0.22[4][7] 725 - 800[4][8]
(HCFC-141b)
Dichlorotrifluoroe
0.012 - 0.02[10]
thane (HCFC- C2HFsCl2 1.3[9] 1] 77 - 79[9]
123)
1,1-
Difluoroethane C2HaF2 1.4 0[12] 124 - 140[13][14]
(HFC-152a)
11,1,2-
1300 - 1430[13]
Tetrafluoroethan C2H2F4 14 0.01[15] [16]
e (HFC-134a)
Brominated
Ethanes (Halons)
1,2-
Dibromotetrafluor
C2BrzFa 20[10] 6.0[17][18] 1640[10]
oethane (Halon
2402)
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the toxicological
assessment of halogenated ethanes. These protocols are based on internationally recognized
OECD guidelines.

Acute Inhalation Toxicity (OECD 403)

This test determines the health hazards associated with short-term inhalation exposure to a
substance[1][4][13][19].

Test Species: Typically, young adult rats are used.

o Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a
dynamic inhalation chamber for a defined period, usually 4 hours[1][19]. At least three
concentrations are tested to determine a concentration-response curve and to estimate the
LC50.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days post-exposure[1][13].

o Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal
to 50% of the test animals[1].
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OECD 403: Acute Inhalation Toxicity
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OECD 403 Experimental Workflow

Aquatic Toxicity: Daphnia sp. Acute Immobilisation Test
(OECD 202)

This test assesses the acute toxicity of substances to freshwater invertebrates, typically
Daphnia magna[2][8][15][17].

e Test Organism: Young daphnids, less than 24 hours old, are used[8].
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» Exposure: Daphnids are exposed to a range of at least five concentrations of the test
substance in a static or semi-static system for 48 hours[8][15][17].

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation[15].

» Endpoint: The primary endpoint is the EC50, the concentration of the substance that causes
immobilization in 50% of the daphnids within 48 hours][8].
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OECD 202: Daphnia sp. Acute Immobilisation
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OECD 202 Experimental Workflow

Aquatic Toxicity: Fish Acute Toxicity Test (OECD 203)

This test evaluates the acute toxicity of substances to fish[3][9][11][14][20].
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Test Species: Various fish species can be used, with zebrafish (Danio rerio) and rainbow
trout (Oncorhynchus mykiss) being common choices[9][11].

Exposure: Fish are exposed to at least five concentrations of the test substance in a static or
semi-static system for 96 hours[3][9][20].

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours[3][9].

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal
to 50% of the fish within 96 hours[9][20].

OECD 203: Fish Acute Toxicity
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OECD 203 Experimental Workflow

Metabolic Activation and Toxicity Mechanisms

The toxicity of many halogenated ethanes is linked to their metabolic activation, primarily by
cytochrome P450 enzymes in the liver. This can lead to the formation of reactive intermediates

that can cause cellular damage.

Metabolic Activation of Halogenated Ethanes
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Click to download full resolution via product page

General Metabolic Activation Pathway

Environmental Fate and Transport

The environmental fate of halogenated ethanes is influenced by their physical and chemical
properties. Volatility is a key factor, with many of these compounds partitioning into the
atmosphere. In the environment, they can undergo various degradation processes.
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Environmental Fate of Halogenated Ethanes
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Environmental Compartments and Fate

Summary and Conclusion

This guide highlights the significant variability in the toxicity and environmental impact of
halogenated ethanes. Generally, an increase in halogenation, particularly with chlorine and
bromine, tends to increase toxicity. The position of the halogen atoms on the ethane backbone
can also dramatically influence toxicity.

From an environmental perspective, the presence of hydrogen atoms in HCFCs and HFCs
significantly reduces their ozone-depleting potential compared to older, fully halogenated
compounds. However, many of these newer-generation compounds still possess high global
warming potentials, posing a different set of environmental challenges.

The provided data and experimental protocols offer a foundation for researchers to compare
and select appropriate halogenated ethanes for their specific applications while considering
both toxicological risks and environmental consequences. Continuous research and
development of alternatives with improved safety and environmental profiles remain a critical
endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b14446488#comparative-toxicity-and-
environmental-impact-of-halogenated-ethanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://academic.oup.com/toxsci/article/60/2/363/1644083
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/product/b14446488#comparative-toxicity-and-environmental-impact-of-halogenated-ethanes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14446488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14446488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

